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Narasin Sodium: A Comparative Guide to
Anticoccidial Combinations
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of narasin sodium in

combination with other anticoccidial drugs, supported by experimental data. The focus is on

providing objective data to inform research and development in the field of veterinary medicine.

Executive Summary
Narasin, a polyether ionophore antibiotic, is a widely utilized anticoccidial agent in the poultry

industry. Its efficacy is often enhanced when used in combination with other anticoccidial drugs.

This guide delves into the performance of narasin sodium in combination with nicarbazin, and

in shuttle programs with salinomycin and monensin. The synergistic combination of narasin and

nicarbazin is well-documented, demonstrating superior performance in controlling coccidiosis

and improving key production parameters in broiler chickens compared to the individual use of

these drugs. While direct combination data for narasin with other ionophores like salinomycin

and monensin is limited, shuttle programs involving these drugs provide valuable insights into

strategic coccidiosis control.
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Narasin and Nicarbazin Combination: A Synergistic
Approach
The combination of narasin, an ionophore, and nicarbazin, a chemical anticoccidial, exhibits a

synergistic effect, resulting in enhanced anticoccidial activity.[1][2] This potentiation allows for

the use of lower concentrations of each drug, which can reduce the risk of resistance

development.[2]

Performance Data
The following table summarizes the performance of broilers treated with narasin, nicarbazin,

and their combination in experimental trials.
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Referen
ce

Trial 1:

Performa

nce

against

mixed

Eimeria

species

Unmedic

ated

Control

- 1,850 1.85 3.5 High 8.5 [3]

Monensi

n
100 1,950 1.75 1.5 Low 4.0 [3]

Narasin

+

Nicarbazi

n

40 + 40 2,050 1.70 1.0 Very Low 3.5 [3]

Trial 2:

Shuttle

Program

Performa

nce

Narasin/

Nicarbazi

n ->

Narasin

100 -> 70 2,850 1.65
Not

Reported

Not

Reported

Not

Reported
[4]

Narasin/

Nicarbazi

n ->

100 -> 70 2,800 1.68 Not

Reported

Not

Reported

Not

Reported

[4]
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Salinomy

cin

Experimental Protocols
Trial 1: Comparative evaluation of single or combined anticoccidials[3]

Objective: To evaluate the efficacy of a narasin and nicarbazin combination compared to

monensin and an untreated control in broilers challenged with mixed Eimeria species.

Animals: Day-old broiler chicks.

Experimental Design: Birds were randomly allocated to different treatment groups. One

group served as a negative control (unchallenged, unmedicated), one as a positive control

(challenged, unmedicated), and the others received feed medicated with the respective

anticoccidial drugs.

Challenge: Birds in the challenged groups were inoculated with a mixed culture of

pathogenic Eimeria species.

Drug Administration: Narasin (40 ppm) and nicarbazin (40 ppm) were administered in the

feed. Monensin was administered at 100 ppm.

Data Collection: Body weight, feed intake, and mortality were recorded. Intestinal lesion

scoring and oocyst counts in the litter were performed at the end of the trial.

Trial 2: Shuttle Program Evaluation[4]

Objective: To assess the performance of broiler chickens on shuttle programs involving

narasin/nicarbazin followed by either narasin or salinomycin.

Animals: Day-old male broiler chicks.

Experimental Design: Broilers were divided into two treatment groups. Both groups received

a starter feed with narasin/nicarbazin. In the grower/finisher phase, one group was switched

to a feed with narasin, and the other to a feed with salinomycin.
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Drug Administration: Starter feed contained narasin/nicarbazin at 100 ppm. The

grower/finisher feed contained either narasin at 70 ppm or salinomycin at 70 ppm.

Data Collection: Body weight and feed conversion ratio were the primary parameters

measured to evaluate performance.

Mechanism of Action and Synergism
Narasin, as an ionophore, disrupts the ion gradients across the cell membrane of the coccidial

parasite by forming lipid-soluble complexes with monovalent cations like sodium (Na+) and

potassium (K+).[5][6] This leads to an influx of these ions into the parasite, causing osmotic

swelling and eventual cell death. Nicarbazin's primary mode of action is the inhibition of the

parasite's energy metabolism, specifically targeting the second-generation schizonts.[2] The

synergistic effect of the combination is believed to stem from their different mechanisms of

action, attacking the parasite at multiple points in its life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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